1-Methyl-2,2'-bipiperidine

• IUPAC Name: 1-methyl-2-piperidin-2-ylpiperidine
• InChI: InChI=1S/C11H22N2/c1-13-9-5-3-7-11(13)10-6-2-4-8-12-10/h10-12H,2-9H2,1H3
• InChI Key: PAASZFYAZDIBJQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCC1C2CCCCN2
• Molecular Formula: C11H22N2
• Molecular Weight: 182.31 g/mol
• CAS No.: 118046-22-3

Description

1-Methyl-2,2’-bipiperidine is an organic compound with the empirical formula C11H22N2. It is a derivative of the bipiperidine family.

Physical and Chemical Properties Analysis

1-Methyl-2,2’-bipiperidine is a liquid at room temperature. It has a molecular weight of 182.31. For a detailed analysis of physical and chemical properties, it is recommended to refer to peer-reviewed papers or technical documents.

Scientific Research Applications

Hydrodenitrogenation Studies

Research on the hydrodenitrogenation (HDN) of 2-methylpyridine and its intermediates like 2-methylpiperidine provides insights into the reaction mechanisms and the role of β-hydrogen atoms in these processes. These studies are crucial for understanding the chemical behavior and potential applications of similar compounds, including 1-Methyl-2,2'-bipiperidine, in industrial catalysis and the refinement of raw materials (Egorova et al., 2002).

Electrophilic Methylation

The development of bench- and air-stable methylating agents, such as 1-methoxy-2,2,6,6-tetramethylpiperidine (TEMPO-Me), and their activation through electrochemical means for methylation of aromatic acids demonstrates the potential for this compound in synthetic chemistry as a precursor or reagent in electrophilic methylation reactions (Norcott et al., 2019).

Analytical Methodologies

The development of liquid chromatography-tandem mass spectrometric (LC-MS/MS) methods for the determination of compounds structurally similar to this compound in biological matrices underscores the relevance of such compounds in pharmaceutical and biomedical research. Such methods facilitate the quantitative analysis essential for the pharmacokinetics and metabolic studies of new drug candidates (Yang et al., 2004).

Conformational Analysis

Studies on the conformational behavior of methylpiperidines, including the stability and effects of methyl groups on the piperidine ring, provide foundational knowledge that can be applied to understand the structural and electronic properties of this compound. Such insights are valuable for designing molecules with specific physical, chemical, or biological properties (Ribeiro da Silva et al., 2006).

Repellent Efficacy

Research into the repellent efficacy of piperidine analogs against blood-feeding arthropods highlights the potential application of this compound in developing new, more effective insect repellents. These studies contribute to public health by offering strategies to prevent vector-borne diseases (Klun et al., 2001).

Safety and Hazards

1-Methyl-2,2’-bipiperidine is classified as a warning hazard under the GHS07 classification. It may cause skin and eye irritation. For a detailed analysis of safety and hazards, it is recommended to refer to the Material Safety Data Sheet (MSDS) or other safety documents.